Cas no 1224844-38-5 (Sapanisertib)

• Product Name: Sapanisertib
• CAS No: 1224844-38-5
• MF: C₁₅H₁₅N₇O
• MW: 309.325901269913
• MDL: MFCD22124893
• CID: 828286
• PubChem ID: 45375953
• Update Time: 2025-04-19

Sapanisertib Chemical and Physical Properties

Names and Identifiers

• 5-(4-aMino-1-isopropyl-1H-pyrazolo[3,4-d]pyriMidin-3-yl)benzo[d]oxazol-2-aMine
• INK 128 (MLN0128)
• 3-(2-Amino-5-benzoxazolyl)-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(2-aminobenzo[d]oxazol-5-yl)-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 5-(4-Amino-1-isopropyl-1H-pyrazolo[3,4-d]-pyrimidin-3-yl)benzo[d]oxazol-2-amine
• INK128
• INK-128
• BCP9000789
• CS-0557
• HY-13328
• MLN0128
• Sapanisertib
• SureCN7902875
• INK 128
• JGH0DF1U03
• 5-(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)-1,3-benzoxazol-2-amine
• C15H15N7O
• Sapanisertib; INK128
• Sapanisertib (USAN/INN)
• Sapanise
• Sapanisertib (MLN0128)
• CCG-265002
• TAK-228
• MFCD22124893
• DTXSID401022538
• 3-(2-Amino-1,3-benzoxazol-5-yl)-1-isopropyl-1H-pyrazolo(3,4-d)pyrimidin-4-amine
• 3-(2-Amino-1,3-benzoxazol-5-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CB-228
• 3-(2-AMINO-1,3-BENZOXAZOL-5-YL)-1-(PROPAN-2-YL)-1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-AMINE
• BS170924
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-(2-amino-5-benzoxazolyl)-1-(1-methylethyl)-
• SCHEMBL7902875
• NSC-768435
• SW220210-1
• SB16566
• INK-128;Sapanisertib;MLN0128
• BCP0726000086
• SMR004702810
• SDCCGSBI-0646935.P002
• INK-128/INK128
• AS-16294
• Sapanisertib [INN]
• MLS006011012
• DB11836
• NSC768435
• NSC-764658
• FE5
• HMS3672C21
• BRD-K59317601-001-05-5
• AC-26848
• 1224844-38-5
• HMS3656H12
• sapanisertibum
• NSC764658
• CHEBI:91450
• s2811
• INK-128(Sapanisertib)?
• NS00072976
• AKOS025149512
• 5-(4-amino-1-isopropyl-pyrazolo[3,4-d]pyrimidin-3-yl)-1,3-benzoxazol-2-amine
• Q27078072
• MLN-0128
• NCGC00346654-10
• INK-128,CAS:1224844-38-5
• INK-0128
• 1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-AMINE, 3-(2-AMINO-5-BENZOXAZOLYL)-1-(1-METHYLETHYL)-
• J-004811
• INK 128; MLN 0128; Sapanisertib
• SAPANISERTIB [WHO-DD]
• DB-293450
• EX-A951
• 5-(4-azanyl-1-propan-2-yl-pyrazolo[3,4-d]pyrimidin-3-yl)-1,3-benzoxazol-2-amine
• SAPANISERTIB [USAN]
• US10172858, Table 1.22
• NSC-780880
• CHEMBL3545097
• 2-Benzoxazolamine, 5-(4-amino-1-(1-methylethyl)-1H-pyrazolo(3,4-d)pyrimidin-3-yl)-
• NSC780880
• Sapanisertib (NK128; MLN0128; TAK228)
• Sapanisertib [USAN:INN]
• BDBM315477
• GTPL7933
• US10172858, Table 1.1
• NCGC00346654-01
• UNII-JGH0DF1U03
• D11183

• MDL： MFCD22124893
• Inchi： 1S/C15H15N7O/c1-7(2)22-14-11(13(16)18-6-19-14)12(21-22)8-3-4-10-9(5-8)20-15(17)23-10/h3-7H,1-2H3,(H2,17,20)(H2,16,18,19)
• InChI Key： GYLDXIAOMVERTK-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2=C1C=CC(=C2)C1C2=C(N)N=CN=C2N(C(C)C)N=1

Computed Properties

• Exact Mass: 309.13380813g/mol
• Monoisotopic Mass: 309.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data available
• Density: 1.64
• Melting Point: No data available
• Boiling Point: 2850℃
• Flash Point: 315.9±32.9 °C
• Solubility: DMSO

Sapanisertib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class